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Introduction

N-nitroso-desmethyl-clarithromycin is a nitrosamine impurity of significant interest in the
pharmaceutical industry. As a potential genotoxic and carcinogenic compound, its presence in
clarithromycin drug products is strictly monitored and controlled by regulatory agencies
worldwide. This technical guide provides a comprehensive overview of the chemical structure,
properties, formation, and analytical methodologies related to N-nitroso-desmethyl-
clarithromycin. It is intended to serve as a valuable resource for researchers, scientists, and
drug development professionals involved in the quality control and safety assessment of
macrolide antibiotics.

Chemical Structure and Properties

N-nitroso-desmethyl-clarithromycin is a derivative of N-desmethyl-clarithromycin, a
metabolite of the macrolide antibiotic clarithromycin. The key structural feature is the addition of
a nitroso group (-N=0) to the secondary amine of the desmethyl moiety.
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Chemical Name: N-((2S,3R,4S,6R)-2-(((3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-Ethyl-
12,13-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-
yl)oxy)-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxooxacyclotetradecan-6-yl)oxy)-3-
hydroxy-6-methyltetrahydro-2H-pyran-4-yl)-N-methylnitrous amide.[1][2]

Physicochemical Properties

Quantitative data for N-nitroso-desmethyl-clarithromycin is primarily available through
computed predictions and from suppliers of analytical standards. Experimentally determined
values for properties such as solubility, pKa, and melting point are not widely published.

Property Value Source
Molecular Formula C37H66N2014 [21[3114]
Molecular Weight 762.9 g/mol [5]
XLogP3 3.1 (5]
Hydrogen Bond Donor Count 4 [5]
2::3:;9% Bond Acceptor 16 5]
Rotatable Bond Count 7 [5]
Topological Polar Surface Area 212 A2 [5]
Heavy Atom Count 53 [5]

Note: The data presented above are computed properties and should be used as estimates.
For precise analytical work, it is crucial to use a well-characterized reference standard.

Formation and Toxicology
Formation Pathway

N-nitroso-desmethyl-clarithromycin is not a component of the clarithromycin manufacturing
process itself but can form as an impurity under specific conditions.[2] The primary route of
formation involves the reaction of N-desmethyl-clarithromycin, a known metabolite and
potential impurity or degradant of clarithromycin, with nitrosating agents.[2][6]
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This reaction is typically facilitated by:

 Acidic conditions: A low pH environment promotes the formation of nitrous acid from nitrite
salts.[7]

e Presence of nitrosating agents: These can include nitrites (NO2z7) present as impurities in
raw materials, excipients, or water.[8]

o Elevated temperatures and moisture: These conditions can accelerate the rate of nitrosation.

[6]
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Figure 1. Formation pathway of N-nitroso-desmethyl-clarithromycin.

Toxicology and Biological Activity

Currently, there is no publicly available data on the specific signaling pathways affected by N-
nitroso-desmethyl-clarithromycin. However, as a member of the nitrosamine class of
compounds, it is considered a potential mutagen and carcinogen.[9] Nitrosamines are known to
exert their toxic effects after metabolic activation by cytochrome P450 (CYP) enzymes, leading
to the formation of reactive intermediates that can alkylate DNA.[10] This DNA damage, if not
repaired, can lead to mutations and potentially cancer.[9][10] Recent studies on other N-
nitroso-drug-related impurities have shown that they can induce mutations in human cell lines.

Experimental Protocols
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Detailed, validated experimental protocols for the synthesis and analysis of N-nitroso-
desmethyl-clarithromycin are not widely available in the public domain and are often
proprietary. The following sections provide generalized methodologies based on established
procedures for other nitrosamines.

Synthesis of Reference Standard (General Protocol)

The synthesis of N-nitroso-desmethyl-clarithromycin for use as a reference standard should
be conducted in a well-equipped laboratory with appropriate safety precautions due to the
potential toxicity of nitrosamines.

Materials:

N-desmethyl-clarithromycin

e Sodium nitrite (NaNO2)

o Hydrochloric acid (HCI) or another suitable acid

o Dichloromethane or other appropriate organic solvent
» Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

 Purification system (e.g., column chromatography)

Procedure:

Dissolve N-desmethyl-clarithromycin in a suitable organic solvent.

Cool the solution in an ice bath.

Slowly add an aqueous solution of sodium nitrite.

Acidify the mixture by the dropwise addition of hydrochloric acid while maintaining the low
temperature.
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Allow the reaction to stir for a specified time, monitoring the progress by a suitable technique
(e.g., TLC or LC-MS).

Once the reaction is complete, quench it by adding a saturated sodium bicarbonate solution
until the pH is neutral.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.
Remove the solvent under reduced pressure.

Purify the crude product using column chromatography to obtain the pure N-nitroso-
desmethyl-clarithromycin.

Characterize the final product thoroughly using techniques such as *H NMR, 3C NMR, Mass
Spectrometry, and HPLC to confirm its identity and purity.
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Figure 2. General workflow for the synthesis of N-nitroso-desmethyl-clarithromycin.
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Analytical Method for Quantification (Exemplary LC-
MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred
method for the sensitive and selective quantification of nitrosamine impurities in pharmaceutical
products.[2] The following is a hypothetical method that can be used as a starting point for
method development.

Instrumentation:

e High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid
Chromatograph (UHPLC)

o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Starting Point):

Column: A C18 reversed-phase column with appropriate dimensions and particle size.

e Mobile Phase A: 0.1% Formic acid in water

¢ Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the
analyte and separate it from the clarithromycin API.

o Flow Rate: Appropriate for the column dimensions.

e Column Temperature: e.g., 40 °C

e Injection Volume: e.g., 5 pL

Mass Spectrometric Conditions (Hypothetical):

¢ lonization Mode: Positive Electrospray lonization (ESI+)

e Multiple Reaction Monitoring (MRM) Transitions:
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o Precursor lon (Q1): [M+H]* = m/z 763.5

o Product lon (Q3): A characteristic fragment ion. A common fragmentation pathway for
nitrosamines is the loss of the NO radical (30 Da), which would result in a fragment at m/z
733.5.[11] Other fragments may also be present and should be optimized for sensitivity
and specificity.

e Source Parameters: Optimize parameters such as capillary voltage, source temperature, and
gas flows to achieve maximum signal intensity.

Sample Preparation:

Accurately weigh the clarithromycin drug substance or crushed tablets.

Dissolve in a suitable diluent (e.g., a mixture of methanol and water).

Vortex and sonicate to ensure complete dissolution.

Centrifuge to pellet any excipients.

Filter the supernatant through a 0.22 um filter before injection.
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Figure 3. General workflow for the analytical determination of N-nitroso-desmethyl-
clarithromycin.

Regulatory Landscape and Risk Mitigation

The presence of nitrosamine impurities in pharmaceutical products is a major concern for
regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European
Medicines Agency (EMA). These agencies have issued guidance for the industry on the
assessment and control of nitrosamine impurities.

Key aspects of the regulatory framework include:

¢ Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment
to identify the potential for nitrosamine formation in their products.
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» Acceptable Intake (Al) Limits: Regulatory bodies have established Al limits for various
nitrosamines. For N-nitroso-desmethyl-clarithromycin, a specific Al may be determined
based on its structural alerts and toxicological data.

o Control Strategies: If a risk of nitrosamine formation is identified, appropriate control
strategies must be implemented. This may include:

o Sourcing of raw materials and excipients with low nitrite content.
o Modification of the manufacturing process to avoid conditions that favor nitrosation.

o Inclusion of a specification for the nitrosamine impurity in the drug substance and/or drug
product.

Conclusion

N-nitroso-desmethyl-clarithromycin represents a critical quality attribute for clarithromycin-
containing drug products. A thorough understanding of its chemical properties, formation
pathways, and analytical detection is essential for ensuring patient safety. While specific
experimental data and protocols for this particular impurity are not always publicly available, the
principles and methodologies outlined in this guide provide a solid foundation for researchers
and drug development professionals to address the challenges associated with its control and
analysis. Further research into the specific biological activity of N-nitroso-desmethyl-
clarithromycin is warranted to better understand its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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